Cas no 1805740-61-7 (1-Bromo-3-(3-ethoxy-2-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-2-(methylthio)phenyl)propan-2-one
• CAS No: 1805740-61-7
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4792801
• Update Time: 2025-06-22

1-Bromo-3-(3-ethoxy-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-2-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2S/c1-3-15-11-6-4-5-9(12(11)16-2)7-10(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： ZBNWKMOTFCJKRY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1SC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(3-ethoxy-2-(methylthio)phenyl)propan-2-one

Introduction to 1-Bromo-3-(3-Ethoxy-2-(Methylthio)Phenyl)Propan-2-One (CAS No: 1805740-61-7)

1-Bromo-3-(3-Ethoxy-2-(Methylthio)Phenyl)Propan-2-One, commonly referred to by its CAS number 1805740-61-7, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials synthesis. The molecule's structure consists of a bromine atom attached to a propanone backbone, which is further substituted with an ethoxy and methylthio group on the phenyl ring. These substituents contribute to the compound's reactivity and stability, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of CAS No: 1805740-61-7 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The ethoxy group on the phenyl ring enhances the compound's solubility in organic solvents, facilitating its use in various reaction conditions. Additionally, the methylthio group imparts unique electronic properties, enabling the compound to participate in sulfur-based reactions, such as thiolation and coupling processes.

The synthesis of 1-Bromo-3-(3-Ethoxy-2-(Methylthio)Phenyl)Propan-2-One involves a multi-step process that typically begins with the bromination of an appropriate substrate. Recent advancements in catalytic methods have optimized this process, reducing reaction times and enhancing yield. For instance, the use of palladium catalysts has been reported to significantly improve the efficiency of cross-coupling reactions involving this compound.

In terms of applications, CAS No: 1805740-61-7 has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating high-performance materials with tailored properties. Furthermore, its role as an intermediate in pharmaceutical synthesis has been explored extensively, with researchers investigating its potential as a building block for complex drug molecules.

The compound's stability under various reaction conditions is another key attribute that makes it valuable in organic synthesis. Studies have demonstrated that 1-Bromo-3-(3-Ethoxy-2-(Methylthio)Phenyl)Propan-2-One can withstand harsh chemical environments without undergoing unwanted side reactions. This property is particularly advantageous in large-scale manufacturing processes where maintaining product integrity is crucial.

Looking ahead, ongoing research aims to further elucidate the compound's mechanistic behavior in different chemical transformations. By understanding these mechanisms better, scientists hope to unlock new avenues for its application in areas such as green chemistry and sustainable materials production. The integration of computational chemistry tools has also played a pivotal role in predicting the compound's reactivity under various conditions, aiding in the design of more efficient synthetic pathways.